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Compound of Interest

Compound Name: Cobalt(III) fluoride

Cat. No.: B239229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermodynamic data for cobalt

trifluoride (CoF₃). The information is compiled from various sources to assist researchers and

professionals in understanding the fundamental properties of this powerful fluorinating agent.

This document presents quantitative data in structured tables, outlines common experimental

methodologies for determining such data, and includes a visualization of a key synthetic

pathway.

Core Thermodynamic Data
Cobalt trifluor-ide is a high-spin inorganic compound with significant applications in organic

synthesis.[1] A thorough understanding of its thermodynamic properties is crucial for process

optimization and safety.

Physical and Chemical Properties
Basic physical and chemical characteristics of cobalt trifluoride are summarized below.
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Property Value Source

Molecular Formula CoF₃ [2]

Molar Mass 115.928 g/mol [3]

Appearance Brown powder [3]

Density 3.88 g/cm³ [3]

Melting Point 927 °C (1,701 °F; 1,200 K) [3]

Solubility
Reacts with water; insoluble in

alcohol, ether, and benzene
[1][4]

Crystal Structure Hexagonal [1]

Enthalpy, Entropy, and Heat Capacity
The following tables summarize the key thermodynamic parameters for solid cobalt trifluoride. It

is important to note that slight variations in reported values exist in the literature.

Standard Molar Enthalpy and Entropy of Formation

Parameter Value Units Source

ΔfH°solid -790.36 kJ/mol [5]

ΔfH°solid -861 ± 10 kJ/mol [6]

ΔfH°solid -187
kcal/mol (~ -782.4

kJ/mol)
[1]

ΔfH°(s) -783.2 kJ/mol [4]

S°solid 94.52 J/mol·K [5]

Temperature-Dependent Heat Capacity and Thermodynamic Functions

The heat capacity and other thermodynamic functions of solid cobalt trifluoride vary with

temperature. The NIST WebBook provides a comprehensive dataset.[7]
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Temperature (K) Cp (J/mol·K) S° (J/mol·K)
H° - H°298.15
(kJ/mol)

298.15 92.03 94.47 0.00

300 92.21 95.09 0.15

400 97.55 122.5 9.69

500 99.55 144.5 19.56

600 100.5 162.7 29.57

700 101.2 178.3 39.66

800 102.0 191.9 49.82

900 102.8 203.9 60.06

1000 103.8 214.8 70.39

1100 105.0 224.8 80.83

1200 106.3 233.9 91.39

1300 107.6 242.5 102.1

1400 109.0 250.5 112.9

1500 110.3 258.1 123.9

The heat capacity of solid CoF₃ can also be expressed using the Shomate Equation: Cp° = A +

Bt + Ct² + D*t³ + E/t² where t = Temperature (K) / 1000. The coefficients for CoF₃ are provided

in the table below.[2]
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Coefficient Value

A 118.9327

B -44.70562

C 40.84630

D -9.721107

E -1.505467

F -829.2395

G 241.5766

H -790.3576

Experimental Protocols for Thermodynamic Data
Determination
The determination of thermodynamic data for compounds like cobalt trifluoride relies on a

variety of well-established experimental techniques. While specific, detailed protocols for CoF₃

are proprietary to the research that produced the data, the general methodologies are outlined

below.

Calorimetry

Calorimetry is a primary technique for measuring heat changes in chemical reactions, allowing

for the determination of enthalpies of formation, reaction, and mixing.[8]

Solution Calorimetry: This method involves dissolving the substance of interest in a suitable

solvent and measuring the heat change. By using a series of reactions with known enthalpy

changes, the enthalpy of formation of the target compound can be determined through a

thermochemical cycle. For instance, the enthalpy of formation of nickel trifluoride was

determined by measuring the change in enthalpy in reactions with water and an aqueous

solution of potassium hydroxide in an isothermal calorimeter.[6]
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Adiabatic Calorimetry: This technique is used to measure heat capacity. The sample is

thermally isolated, and a known amount of heat is introduced. The resulting temperature

change is measured to calculate the heat capacity. This method is highly accurate but can be

slow.[8]

Thermal Analysis

Thermal analysis techniques monitor the physical and chemical properties of a substance as a

function of temperature.

Differential Thermal Analysis (DTA): In DTA, the temperature difference between a sample

and an inert reference is measured as they are heated or cooled at a constant rate. Thermal

events such as phase transitions or decompositions are detected as exothermic or

endothermic peaks.[8]

Differential Scanning Calorimetry (DSC): DSC measures the amount of heat required to

maintain a sample and a reference at the same temperature. This provides quantitative

information about the heat flow associated with thermal events, allowing for the

determination of enthalpy changes and heat capacities.[8]

Tensimetry

This method is used to study processes involving a change in the number of gaseous moles,

such as decomposition or dehydration. The vapor pressure of a substance is measured as a

function of temperature, from which thermodynamic characteristics of the process can be

derived.[9]

Visualization of a Synthetic Pathway
Cobalt trifluoride can be synthesized through the fluorination of cobalt(II) chloride with

elemental fluorine at elevated temperatures.[1][3] The following diagram illustrates this process.
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Cobalt(II) Chloride (CoCl₂)

Reactor
(250-400 °C)

Fluorine Gas (F₂)

Cobalt(III) Fluoride (CoF₃)

Chlorine Gas (Cl₂)
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Caption: Synthesis of Cobalt Trifluoride from Cobalt(II) Chloride and Fluorine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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